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Introduction
Atopaxar (E5555) is a potent and selective, orally active, reversible antagonist of the

Protease-Activated Receptor-1 (PAR-1), a thrombin receptor.[1] It plays a crucial role in

modulating platelet signaling and has been investigated for its antiplatelet and antithrombotic

effects.[1][2][3] More recently, its hydrochloride salt has been identified as an inhibitor of Janus

kinase 1 (JAK1) and JAK2, demonstrating anti-tumor activities by inducing apoptosis in cancer

cells with constitutively activated STAT3.[4] Accurate and consistent preparation of Atopaxar
stock solutions is critical for obtaining reliable and reproducible results in cell-based assays.

This document provides detailed protocols for the preparation, storage, and handling of

Atopaxar stock solutions for use in cell culture applications.

Atopaxar: Chemical and Physical Properties
A comprehensive understanding of Atopaxar's properties is essential for its effective use in

experimental settings.
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Property Value Source

Synonyms E5555, ER-172594-00 [5]

Molecular Formula C29H38FN3O5 [5]

Molecular Weight 527.63 g/mol [5][6]

CAS Number 751475-53-3 [1][5]

Appearance White solid [6]

Mechanism of Action

Reversible PAR-1 thrombin

receptor antagonist;

JAK1/JAK2 inhibitor

(hydrochloride salt)

[1][4][7][8]

Solubility of Atopaxar
The choice of solvent is critical for preparing a stable and effective stock solution.

Solvent Solubility Notes Source

DMSO
≥ 25 mg/mL (47.38

mM)

Sonication is

recommended to aid

dissolution.

[6]

DMSO 50 mg/mL (94.76 mM)
Ultrasonic assistance

may be needed.
[9]

DMSO 10 mM
For Atopaxar

Hydrobromide.
[7]

Note: For cell culture applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

preparing Atopaxar stock solutions.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Atopaxar Stock
Solution in DMSO
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This protocol outlines the steps to prepare a 10 mM stock solution of Atopaxar, a common

starting concentration for subsequent dilutions in cell culture experiments.

Materials:

Atopaxar powder (Molecular Weight: 527.63 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Optional: Sonicator

Procedure:

Calculate the required mass of Atopaxar:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 527.63 g/mol * (1000 mg / 1 g) =

5.2763 mg

Weigh the Atopaxar powder:

Carefully weigh out approximately 5.28 mg of Atopaxar powder using an analytical

balance and transfer it to a sterile microcentrifuge tube.

Add DMSO:

Add 1 mL of sterile DMSO to the microcentrifuge tube containing the Atopaxar powder.

Dissolve the Atopaxar:

Vortex the solution vigorously until the Atopaxar is completely dissolved. If necessary, use

a sonicator to aid dissolution.[6] Ensure the final solution is clear and free of any visible
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particulates.

Aliquot and Store:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile cryovials.[1][6]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months or 1 year).[1][6]

Protocol 2: Dilution of Atopaxar Stock Solution for Cell
Culture Experiments
This protocol describes how to dilute the 10 mM Atopaxar stock solution to a working

concentration for treating cells in culture. The final concentration of DMSO in the cell culture

medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM Atopaxar stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile pipette tips and pipettes

Procedure:

Determine the final desired working concentration of Atopaxar. For example, if the desired

final concentration is 10 µM.

Perform a serial dilution. It is recommended to perform an intermediate dilution to ensure

accuracy.

Intermediate Dilution (e.g., to 1 mM): Dilute the 10 mM stock solution 1:10 by adding 10 µL

of the 10 mM stock to 90 µL of sterile cell culture medium.

Final Dilution (e.g., to 10 µM): Dilute the 1 mM intermediate solution 1:100 by adding 10

µL of the 1 mM solution to 990 µL of cell culture medium. This will give you a final
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Atopaxar concentration of 10 µM in a total volume of 1 mL.

Add to cell culture. Add the appropriate volume of the final working solution to your cell

culture plates to achieve the desired final concentration. Remember to include a vehicle

control (medium with the same final concentration of DMSO) in your experimental design.

Atopaxar Signaling and Experimental Workflow
The following diagrams illustrate the mechanism of action of Atopaxar and the experimental

workflow for preparing stock solutions.
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Caption: Atopaxar's mechanism as a PAR-1 antagonist.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing Atopaxar stock solutions.

Safety Precautions
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Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling Atopaxar powder and DMSO.

Handle DMSO in a well-ventilated area or a chemical fume hood, as it can facilitate the

absorption of other chemicals through the skin.

Consult the Safety Data Sheet (SDS) for Atopaxar for detailed safety and handling

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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